Cas no 1805097-77-1 (3-(Fluoromethyl)-6-methoxy-4-methyl-2-(trifluoromethoxy)pyridine)

• Product Name: 3-(Fluoromethyl)-6-methoxy-4-methyl-2-(trifluoromethoxy)pyridine
• CAS No: 1805097-77-1
• MF: C₉H₉F₄NO₂
• MW: 239.166876554489
• CID: 4838489
• Update Time: 2025-06-14

3-(Fluoromethyl)-6-methoxy-4-methyl-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Fluoromethyl)-6-methoxy-4-methyl-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C9H9F4NO2/c1-5-3-7(15-2)14-8(6(5)4-10)16-9(11,12)13/h3H,4H2,1-2H3
• InChI Key： LCFVXEOWOJXCPX-UHFFFAOYSA-N
• SMILES： FCC1C(=NC(=CC=1C)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 224
• XLogP3: 3.2
• Topological Polar Surface Area: 31.4

Additional information on 3-(Fluoromethyl)-6-methoxy-4-methyl-2-(trifluoromethoxy)pyridine

Comprehensive Overview of 3-(Fluoromethyl)-6-methoxy-4-methyl-2-(trifluoromethoxy)pyridine (CAS No. 1805097-77-1)

The compound 3-(Fluoromethyl)-6-methoxy-4-methyl-2-(trifluoromethoxy)pyridine (CAS No. 1805097-77-1) is a specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. Its unique molecular structure, featuring a fluoromethyl group and a trifluoromethoxy substituent, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with the growing demand for innovative solutions in these sectors.

One of the key reasons for the rising interest in 3-(Fluoromethyl)-6-methoxy-4-methyl-2-(trifluoromethoxy)pyridine is its role in the development of next-generation therapeutics. The incorporation of fluorine atoms into organic compounds often enhances their metabolic stability and bioavailability, which is crucial for designing effective drugs. This compound's structural motifs are being explored for their potential in treating central nervous system (CNS) disorders and inflammatory diseases, topics frequently searched by medical professionals and researchers.

In the realm of agrochemicals, 3-(Fluoromethyl)-6-methoxy-4-methyl-2-(trifluoromethoxy)pyridine is being investigated for its utility in creating novel pesticides and herbicides. The trifluoromethoxy group, in particular, is known to improve the lipophilicity and target specificity of agrochemicals, making them more effective at lower doses. This aligns with the global push toward sustainable agriculture and reduced environmental impact, which are hot topics among farmers and environmentalists alike.

The synthesis of 3-(Fluoromethyl)-6-methoxy-4-methyl-2-(trifluoromethoxy)pyridine involves advanced organic chemistry techniques, including fluorination reactions and heterocyclic ring formation. These processes are of great interest to chemists and material scientists, as evidenced by the high volume of searches for fluorinated pyridine synthesis and heterocyclic compound applications. The compound's stability under various conditions also makes it a candidate for further study in material science, particularly in the development of specialty polymers.

From a commercial perspective, 3-(Fluoromethyl)-6-methoxy-4-methyl-2-(trifluoromethoxy)pyridine is gaining traction due to its versatility. Companies specializing in fine chemicals and custom synthesis are increasingly listing this compound in their portfolios, catering to the demands of pharmaceutical and agrochemical clients. Its CAS No. 1805097-77-1 serves as a unique identifier, ensuring accurate procurement and regulatory compliance, a critical aspect for industries governed by strict quality standards.

In conclusion, 3-(Fluoromethyl)-6-methoxy-4-methyl-2-(trifluoromethoxy)pyridine (CAS No. 1805097-77-1) represents a promising compound with multifaceted applications. Its relevance to drug discovery, sustainable agriculture, and advanced materials underscores its importance in contemporary scientific research. As the demand for fluorinated compounds and heterocyclic intermediates continues to grow, this pyridine derivative is poised to play a pivotal role in shaping future innovations across multiple industries.